Cas no 119853-37-1 (Z-Lys(tos)-OH dcha)

Z-Lys(tos)-OH dcha is a protected lysine derivative widely used in peptide synthesis. The Z (benzyloxycarbonyl) group serves as an N-terminal protecting group, while the tosyl (tos) group protects the side-chain ε-amino group of lysine, ensuring selective reactivity during coupling reactions. The dicyclohexylamine (dcha) salt form enhances solubility and stability, facilitating handling and storage. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and solution-phase methods, where orthogonal protection strategies are required. Its robust protection scheme minimizes side reactions, improving yield and purity in complex peptide sequences. Suitable for both research and industrial applications, it offers reliable performance in demanding synthetic workflows.

Z-Lys(tos)-OH dcha structure

Product Name:Z-Lys(tos)-OH dcha

CAS No:119853-37-1

MF:C₃₃H₄₉N₃O₆S

MW:615.823668241501

MDL:MFCD09265179

CID:5142873

Update Time:2025-10-28

Z-Lys(tos)-OH dcha Chemical and Physical Properties

Names and Identifiers

- N-α-Carbobenzoxy-N-ε-(p-toluenesulfonyl)-L-lysine dicyclohexylammonium salt
- Z-Lys(tos)-OH dcha
- MDL： MFCD09265179
- InChI Key： HQNOLGXKZKPPRU-FYZYNONXSA-N
- SMILES： S(NCCCC[C@@H](C(O)=O)NC(OCC1C=CC=CC=1)=O)(=O)(=O)C1C=CC(C)=CC=1.N(C1CCCCC1)C1CCCCC1

Z-Lys(tos)-OH dcha Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB460067-1 g	Z-Lys(Tos)-OH DCHA; .	119853-37-1		1g	€111.90	2023-04-22
abcr	AB460067-5 g	Z-Lys(Tos)-OH DCHA; .	119853-37-1		5g	€259.70	2023-04-22
abcr	AB460067-1g	Z-Lys(Tos)-OH DCHA; .	119853-37-1		1g	€111.90	2023-09-03
abcr	AB460067-5g	Z-Lys(Tos)-OH DCHA; .	119853-37-1		5g	€259.70	2025-02-21
Ambeed	A735736-1g	Dicyclohexylamine (S)-2-(((benzyloxy)carbonyl)amino)-6-(4-methylphenylsulfonamido)hexanoate	119853-37-1	97%	1g	$111.0	2024-04-25
Ambeed	A735736-5g	Dicyclohexylamine (S)-2-(((benzyloxy)carbonyl)amino)-6-(4-methylphenylsulfonamido)hexanoate	119853-37-1	97%	5g	$334.0	2024-04-25

Z-Lys(tos)-OH dcha Related Literature

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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on Z-Lys(tos)-OH dcha

Comprehensive Guide to Z-Lys(tos)-OH dcha (CAS No. 119853-37-1): Properties, Applications, and Industry Insights

Z-Lys(tos)-OH dcha (CAS No. 119853-37-1) is a specialized peptide derivative widely used in pharmaceutical research, bioconjugation, and organic synthesis. This compound features a Nα-Z-protected lysine residue with a tosyl (tos) group on the side chain, paired with a dicyclohexylamine (dcha) salt form to enhance stability. Its unique structure makes it invaluable for solid-phase peptide synthesis (SPPS) and drug development, particularly in designing targeted therapies and protease inhibitors.

In recent years, the demand for Z-Lys(tos)-OH dcha has surged due to its role in COVID-19-related research, where peptide-based inhibitors are explored for viral entry blockade. Researchers also prioritize this compound for ADC (antibody-drug conjugate) development, a hot topic in oncology. Its tosyl protection ensures selective deprotection during synthesis, a feature highly valued in high-throughput screening and combinatorial chemistry.

The CAS No. 119853-37-1 is frequently searched alongside terms like "peptide coupling reagents", "Fmoc vs. Z-protection", and "lysine derivatives in drug delivery". These reflect growing interest in green chemistry alternatives and cost-effective synthesis methods. Notably, the dcha salt form improves solubility in organic solvents, addressing common challenges in peptide purification workflows.

From a regulatory perspective, Z-Lys(tos)-OH dcha complies with GMP standards for pharmaceutical intermediates. Its applications extend to neuroscience research (e.g., neuropeptide analogs) and material science, where modified amino acids create bioinspired polymers. The compound’s MSDS data and storage conditions (-20°C, anhydrous) are critical for lab safety protocols, another trending search topic among users.

Innovative uses include click chemistry modifications and fluorescent labeling for cellular imaging. As the industry shifts toward personalized medicine, the precision offered by Z-protected amino acids like this compound gains prominence. Suppliers often highlight its HPLC purity (>98%) and low endotoxin levels, key metrics for in vivo studies.

For researchers optimizing peptide yield or exploring side-chain functionalization, Z-Lys(tos)-OH dcha remains a versatile building block. Its stereochemical purity (L-configuration) ensures compatibility with biological systems, while the tosyl group’s stability under acidic conditions enables sequential multi-step syntheses. These attributes align with current trends in AI-driven molecular design, where predictable reactivity is paramount.